Cas no 59360-06-4 (BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-)
59360-06-4 structure
Product Name:BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-
CAS No:59360-06-4
MF:C15H13BrN2
MW:301.181122541428
CID:3363968
PubChem ID:27838720
Update Time:2025-04-21
BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]- Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-
- N-[(1Z,3Z)-2-bromo-3-(phenylimino)prop-1-en-1-yl]aniline
- SCHEMBL11488761
- N,N'-[(1Z,3E)-2-bromoprop-1-en-1-yl-3-ylidene]dianiline
- N-(2-BROMO-3-(PHENYLIMINO)PROPENYL)ANILINE
- 661-371-8
- 59360-06-4
- AKOS024339811
-
- Inchi: 1S/C15H13BrN2/c16-13(11-17-14-7-3-1-4-8-14)12-18-15-9-5-2-6-10-15/h1-12,17H/b13-11-,18-12-
- InChI Key: NQHUBRZRRUTAGG-CJHMINEISA-N
- SMILES: N(/C=C(\Br)/C=N\C1=CC=CC=C1)C1=CC=CC=C1
Computed Properties
- Exact Mass: 300.02621Da
- Monoisotopic Mass: 300.02621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 24.4Ų
BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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